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Compound of Interest

Compound Name: Thiamethoxam-d3

Cat. No.: B8078333

An In-depth Technical Guide to the Safe Handling of Thiamethoxam-d3

This guide provides comprehensive safety information and handling precautions for
Thiamethoxam-d3, compiled for researchers, scientists, and professionals in drug
development. Thiamethoxam-d3 is the deuterated form of Thiamethoxam, a second-
generation neonicotinoid insecticide.[1] It is often used as an internal standard for the
guantification of Thiamethoxam in analytical testing, such as by gas or liquid chromatography-
mass spectrometry (GC-MS or LC-MS).[1]

Hazard Identification and Classification

Thiamethoxam-d3 is classified as a hazardous substance. It is harmful if swallowed or inhaled
and is suspected of damaging fertility or the unborn child.[2] The substance is also recognized
as a flammable solid and is very toxic to aquatic life with long-lasting effects.[2][3]

Table 1: GHS Hazard Classification for Thiamethoxam-d3
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e Hazard . )

Classification Hazard Class Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if )
Category 4 GHSO07 Warning

Oral swallowed
Acute Toxicity, H332: Harmful if _

) Category 4 ) GHSO07 Warning
Inhalation inhaled

H361: Suspected

Reproductive of damaging )
o Category 2 B GHSO08 Warning
Toxicity fertility or the
unborn child
Flammable H228:
i Category 1 ) GHS02 Danger
Solids Flammable solid

Hazardous to the

Aquatic H400: Very toxic )
) Category 1 o GHS09 Warning
Environment, to aquatic life
Acute
Hazardous to the H410: Very toxic
Aquatic to aquatic life )
) Category 1 ) ] GHS09 Warning
Environment, with long lasting
Chronic effects

Physical and Chemical Properties

Thiamethoxam-d3 is a solid, crystalline powder. Its chemical formula is CsH7D3sCINsOsS.

Table 2: Physicochemical Data for Thiamethoxam and its Isotopologue
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Property Value Source

Thiamethoxam-d3

Molecular Formula CsH7D3CINs03S
Molecular Weight 294.73 g/mol
Physical State Solid
. Chloroform: Slightly soluble,
Solubility )
Methanol: Slightly soluble
CAS Number 1294048-82-0

Thiamethoxam (Unlabeled)

Melting Point 139.1 °C
Water Solubility (at 25°C) 4100 mg/L
Vapor Pressure (at 25°C) 6.6 x 10~° Pa
Log P (octanol/water) -0.13

Toxicological Information

The acute toxicity of Thiamethoxam is considered low in mammals. High doses can lead to
neurobehavioral effects such as convulsions and reduced locomotor activity. Thiamethoxam is
not considered to be a human carcinogen.

Table 3: Acute Toxicity Data for Thiamethoxam (Unlabeled)
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Test Species Route Value Source
LDso Rat Oral 1563 mg/kg

LDso Rat Dermal >2000 mg/kg

LCso Rat Inhalation (4h) >3.72 mg/L

LDso Mouse Oral 871 mg/kg

LDso Bobwhite Quail Oral 1552 mg/kg

LDso Mallard Duck Oral 576 mg/kg

LCso (96h) Rainbow Trout Aquatic >100 mg/L

LCso (96h) Bluegill Sunfish Aquatic >114 mg/L

Handling and Storage Precautions

Safe handling and storage are critical to minimize exposure and risk.

Safe Handling:

o Obtain and read all safety precautions before use.

¢ Avoid all personal contact, including inhalation of dust.

e Use only in well-ventilated areas or outdoors.

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.

e Do not eat, drink, or smoke when using this product.

e Wash hands and any exposed skin thoroughly after handling.

o Keep away from heat, sparks, open flames, and other ignition sources.

e Ground and bond container and receiving equipment to prevent static discharge.
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Storage:

Store locked up in its original container.

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store away from children, pets, food, and feed.

Follow the manufacturer's certificate for specific storage temperature conditions.

Exposure Controls and Personal Protection

Engineering controls, such as process controls and exhaust ventilation, are the most effective
means of minimizing worker exposure. When handling Thiamethoxam-d3, appropriate PPE
must be used.

Table 4. Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

] Chemical safety goggles or Prevents eye contact with dust
Eye/Face Protection )
face shield. or splashes.

Impervious gloves (e.g., nitrile
) ) rubber), long-sleeved shirt, o )
Skin Protection ] Minimizes skin contact.
long pants, and chemical-

resistant footwear.

Use a full-face particle

respirator (e.g., N100 or P3) if ) )
) ) ) ) Prevents inhalation of harmful
Respiratory Protection engineering controls are dust
ust.
insufficient or as the sole

means of protection.

First-Aid and Emergency Procedures

First-Aid Measures:

o General Advice: Show the safety data sheet to the attending medical professional.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b8078333?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8078333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Inhalation: Move the person to fresh air. If breathing is irregular or has stopped, administer
artificial respiration and seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and running water.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids. Consult a doctor.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor immediately.
Spill Response:

e Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding dust
generation. Place material into a clean, dry, labeled container for disposal.

o Major Spills: Evacuate personnel and move upwind. Alert emergency services. Wear
appropriate PPE and prevent the spillage from entering drains or waterways. Contain the
spill with sand, earth, or vermiculite.

Experimental Protocols and Methodologies

Detailed experimental protocols for toxicological studies are typically found in proprietary
reports submitted to regulatory agencies. However, the types of studies conducted and the
analytical methods used for detection are available.

Toxicology Study Methodologies:

o Acute Toxicity Studies: Oral, dermal, and inhalation toxicity studies are conducted in rats to
determine LDso and LCso values.

o Neurotoxicity Studies: Acute, subchronic (13-week), and developmental neurotoxicity studies
have been conducted in rats to evaluate potential effects on the nervous system through a
comprehensive set of endpoints, including neurobehavioral and neuromorphological
changes.

o Carcinogenicity Studies: Long-term (78-week) dietary studies in mice have been performed
to assess carcinogenic potential. Thiamethoxam is classified as "not likely to be carcinogenic
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to humans.”
Analytical Methodologies:

o Residue Analysis: Thiamethoxam-d3 is used as an internal standard in methods to
determine neonicotinoid residues in environmental and agricultural samples.

e QUEChERS Method: A common sample preparation method, QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe), is suitable for extracting Thiamethoxam and its
metabolites from complex matrices like bee pollen or food crops.

e Instrumentation: Analysis is typically performed using Ultra-High Performance Liquid
Chromatography (UHPLC) coupled with Mass Spectrometry (MS). The limit of quantification
(LOQ) for both Thiamethoxam and its primary metabolite clothianidin is 0.01 ppm using
validated methods like Method GRM.009.04A.

Diagrams and Workflows
Mechanism of Action

Thiamethoxam acts as a neurotoxin in insects. It is a prodrug that is metabolized in insects and
plants into clothianidin, another potent neonicotinoid. Clothianidin binds irreversibly to nicotinic
acetylcholine receptors (nNAChRSs) in the insect's central nervous system, leading to
overstimulation, paralysis, and death. This binding is much stronger in insects than in
mammals, accounting for its selective toxicity.

Nicotinic Acetylcholine
Receptors (TACHR) in
Insect CNS

eeeeeeeeeeeeeeeeeeee

Click to download full resolution via product page

Caption: Metabolic activation and mechanism of action of Thiamethoxam in insects.

Safe Handling Workflow

A systematic approach to handling hazardous chemicals like Thiamethoxam-d3 is essential for
laboratory safety. The following workflow outlines the key steps from preparation to disposal.
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Preparation

1. Read SDS & Protocol

2. Assemble PPE
(Gloves, Goggles, Lab Coat)

3. Prepare Well-Ventilated
Work Area (Fume Hood)

4. Weigh/Handle Chemical
Carefully to Avoid Dust

5. Perform Experiment

Post-Handling
y

6. Decontaminate Work Area

l

7. Dispose of Waste in
Labeled Hazardous Waste Container

'

8. Remove PPE

;

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of Thiamethoxam-d3 in a lab.
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Emergency Spill Response Procedure

In the event of a spill, a clear and logical procedure must be followed to ensure safety and
proper containment.

Alert Personnel
& Evacuate Area

Assess Spill Size
& Risk

Decontaminate Area
& Report Incident

Click to download full resolution via product page

Caption: Logical decision-making workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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